Cas no 2167306-33-2 (Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo-
• CAS No: 2167306-33-2
• MF: C₆H₅BrN₄O₂S
• MW: 277.098498106003
• CID: 5260350
• Update Time: 2025-06-08

Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo-

• Inchi： 1S/C6H5BrN4O2S/c7-4-1-9-6-5(14(8,12)13)2-10-11(6)3-4/h1-3H,(H2,8,12,13)
• InChI Key： OJTUVLQDRCTZEM-UHFFFAOYSA-N
• SMILES： C12=C(S(N)(=O)=O)C=NN1C=C(Br)C=N2

Additional information on Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo-

Introduction to Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo- (CAS No. 2167306-33-2)

Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo- (CAS No. 2167306-33-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of a bromine atom at the 6-position of the pyrazolopyrimidine scaffold imparts unique chemical and biological characteristics, making it a promising candidate for various therapeutic applications.

The chemical structure of Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo- consists of a pyrazolopyrimidine core with a sulfonamide group at the 3-position and a bromine substituent at the 6-position. The sulfonamide moiety is known for its ability to form hydrogen bonds and interact with biological targets, while the bromine atom can influence the compound's lipophilicity and metabolic stability. These structural features collectively contribute to the compound's potential as a drug candidate.

Recent studies have highlighted the multifaceted biological activities of Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo-. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo- has also been investigated for its antiviral properties. Research has demonstrated that it can inhibit the replication of several viruses, including influenza A virus and hepatitis C virus. The mechanism of action involves interference with viral entry and replication processes, making it a potential candidate for antiviral drug development.

The anticancer potential of Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo- has also been explored in various cancer cell lines. Studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/AKT and MAPK/ERK. Furthermore, it has been found to exhibit synergistic effects when combined with other anticancer agents, suggesting its potential use in combination therapy.

In terms of pharmacokinetics and safety, preliminary studies have indicated that Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo- has favorable properties. It exhibits good oral bioavailability and a reasonable half-life in preclinical models. Toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The development of Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo- as a drug candidate is ongoing. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity for specific biological targets. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, Pyrazolo[1,5-a]pyrimidine-3-sulfonamide, 6-bromo- (CAS No. 2167306-33-2) represents a promising compound with diverse biological activities. Its potential applications in anti-inflammatory, antiviral, and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As further studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatment options in various diseases.